N-(2-Oxo-2-phenylethyl)formamide
Overview
Description
“N-(2-Oxo-2-phenylethyl)formamide” is a chemical compound with the CAS Number: 73286-37-0 . It has a molecular weight of 163.18 and its IUPAC name is 2-oxo-2-phenylethylformamide .
Molecular Structure Analysis
The InChI code for “N-(2-Oxo-2-phenylethyl)formamide” is 1S/C9H9NO2/c11-7-10-6-9(12)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,10,11) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“N-(2-Oxo-2-phenylethyl)formamide” is a solid at room temperature . The compound should be stored in a freezer .Scientific Research Applications
Medicine: Drug Synthesis and Development
“N-(2-Oxo-2-phenylethyl)formamide” plays a crucial role in the synthesis of pharmaceutical drugs. Its chemical structure allows it to act as an intermediate in the production of various active pharmaceutical ingredients (APIs). The compound’s reactivity can be harnessed to create complex molecules required for drug development, particularly in the realm of analgesics and anti-inflammatory medications .
Agriculture: Pesticide Formulation
In agriculture, this compound is utilized in the formulation of pesticides. Its properties can enhance the stability and efficacy of pesticide products. It may also serve as a precursor in synthesizing new classes of agrochemicals aimed at improving crop protection against pests and diseases .
Material Science: Polymer Production
The field of material science benefits from “N-(2-Oxo-2-phenylethyl)formamide” in the production of polymers. It can be involved in the polymerization process, affecting the thermal and mechanical properties of the resulting materials. This can lead to the development of novel materials with specific characteristics for industrial applications .
Environmental Science: Pollution Treatment
Environmental science applications include using this compound in pollution treatment processes. It can be part of systems designed to remove or neutralize hazardous substances in the environment. Its chemical properties may be useful in breaking down pollutants or facilitating their capture and removal .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, “N-(2-Oxo-2-phenylethyl)formamide” is used in enzyme inhibition studies. It can act as an inhibitor for certain biochemical reactions, which is valuable in understanding metabolic pathways and designing drugs that target specific enzymes .
Pharmacology: Pharmacokinetic Modulation
Pharmacologists may explore the use of “N-(2-Oxo-2-phenylethyl)formamide” to modulate pharmacokinetics in drug formulations. Its incorporation can influence the absorption, distribution, metabolism, and excretion (ADME) of drugs, potentially leading to improved therapeutic outcomes .
Chemical Engineering: Process Optimization
Lastly, in chemical engineering, this compound is important for process optimization. It can be used to refine chemical processes, such as increasing the yield or purity of chemical products. Its role in catalysis or as a solvent can be pivotal in developing more efficient and sustainable industrial processes .
Safety and Hazards
properties
IUPAC Name |
N-phenacylformamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-7-10-6-9(12)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQDKEOJQWVXKSU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CNC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80504314 |
Source
|
| Record name | N-(2-Oxo-2-phenylethyl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80504314 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
73286-37-0 |
Source
|
| Record name | N-(2-Oxo-2-phenylethyl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80504314 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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